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Compound of Interest

7-Bromo-6-methoxychroman-4-

Compound Name: )
amine

Cat. No.: B11856329

Get Quote

Chemical Identity & Hazard Profile

Before initiating disposal, you must validate the waste stream against the chemical's specific
hazards. 7-Bromo-6-methoxychroman-4-amine is a halogenated bicyclic amine often used
as a pharmaceutical intermediate. Its dual nature—an organic base containing a halogen—

dictates its specific waste stream requirements.
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Property Specification Disposal Implication

Unique identifier for waste
CAS Number 1780970-80-0 o
manifesting.

_ _ Basic & Halogenated. Must be
) Primary Amine (-NHz), Aryl )
Functional Groups ) segregated from acids and
Bromide (-Br), Ether (-OCHs)
non-halogenated solvents.[1]

] ] ) Requires solid waste
) Solid (typically off-white ] )
Physical State segregation; do not dissolve
powder) ]
solely for disposal.

Potential D002 (Corrosive)
Acidity/Basicity Basic (pKb ~3-4 est.) characteristic if pH > 12.5 in
solution.

. _ Do not mix with acidic waste
o Incompatible with strong ) )
Reactivity o ) streams (risk of exothermic
oxidizers and acids. o
neutralization).

Strategic Waste Segregation

Core Directive: This compound must be classified as Halogenated Basic Organic Waste.

Why Segregation Matters (The "Why")

o Halogen Content: The bromine atom necessitates high-temperature incineration (>1100°C)
with specific scrubbing to prevent the formation of brominated dioxins/furans and to capture
corrosive hydrogen bromide (HBr) gas. Mixing this with non-halogenated fuel-blending waste
streams is a critical compliance violation.

e Amine Functionality: As a base, mixing this waste with acidic waste streams (e.g., acid
chlorides, mineral acids) in a central carboy can cause immediate exothermic reactions,

pressurization, and container failure.

Disposal Protocols (Step-by-Step)
Scenario A: Disposal of Pure Solid Substance

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pdf.benchchem.com/79/Technical_Support_Center_Diamine_Compound_Disposal_and_Waste_Treatment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11856329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Use this for expired shelf stocks or surplus solids.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container. Avoid metal containers due to potential amine-induced corrosion over time.

e Packaging:

o Keep the substance in its primary vial/bottle.

o Place the primary container inside a clear plastic zip-seal bag (secondary containment).
e Labeling:

o Apply a hazardous waste label.[1][2]

o Constituents: "7-Bromo-6-methoxychroman-4-amine, 95%-+".[3]

o Hazard Checkboxes: [x] Toxic, [X] Irritant.

o Stream: Designate for "Lab Pack - Solid Hazardous Waste".

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Use this for mother liquors or flash chromatography fractions containing the compound.
e Solvent Assessment: Determine the primary solvent.
o If solvent is DCM/Chloroform: Use the Halogenated Waste carboy.

o If solvent is Methanol/Ethyl Acetate: You must still use the Halogenated Waste carboy
because the solute (the amine) contains bromine.

e pH Check (Critical):

o Check the pH of the solution.
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o If pH < 4 (Acidic): Neutralize slowly with Sodium Bicarbonate (NaHCOs) or dilute Sodium
Hydroxide (NaOH) to pH 6-9 before adding to the organic waste carboy. Never add acidic
solutions to an organic amine waste stream.

o Transfer: Pour into the dedicated "Halogenated Organic Solvents" carboy (typically yellow-
walled or yellow-tagged).

e Log Entry: Record the volume and estimated concentration of the amine on the waste
container's log sheet.

Scenario C: Benchtop Spill Cleanup

Immediate response for powder spills.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, N95 dust mask
(if powder is fine/aerosolized).

Neutralization:

o Cover the spill with a weak solid acid (e.qg., Citric Acid or Sodium Bisulfate) to neutralize
the basic amine.

o Dampen slightly with water to facilitate reaction if necessary.[4]

Collection:

o Scoop the resulting paste/solid into a disposable container.

o Wipe the area with soap and water.[4][5][6]

Disposal: Treat the collected spill debris as Solid Hazardous Waste (Scenario A).

Decision Logic & Workflow

The following diagrams illustrate the decision-making process for waste stream selection and
the operational workflow.

Diagram 1: Waste Stream Decision Logic
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Waste Generation:
7-Bromo-6-methoxychroman-4-amine

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Dispose as:
Solid Lab Pack pH Check
(Toxic/Irritant)

Neutralize to pH 6-9

Solvent Type?

Halogenated Solvent Non-Halo Solvent
(DCM, CHCI3) (MeCOH, EtOAc)

*Must go to Halo stream
due to Brominated Solute

Dispose as:

Halogenated Organic Waste
(Incineration)
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Caption: Logic tree for determining the correct waste stream. Note that even non-halogenated
solvents must move to the Halogenated stream due to the brominated solute.

Diagram 2: "Cradle-to-Grave" Disposal Workflow

Generation Point i Segregation Packaging g atellite Accumulation q EHS Pickup Final Fate High-Temp Incineration
(Fume Hood) (Separate from Acids) (HDPE/Glass + Label) econdary Containment (Halogen Scrubber)

Click to download full resolution via product page

Caption: Operational workflow from laboratory generation to final thermal destruction.

Regulatory Compliance (US Focus)

When preparing the waste manifest or requesting pickup, use the following classifications to
ensure compliance with EPA (RCRA) and DOT regulations.

EPA RCRA Waste Codes

While this specific intermediate is not a "Listed" waste (P or U list), it exhibits characteristics
that determine its code:

o DO0O01 (Ignitable): Applicable if the amine is dissolved in a flammable solvent (e.g., MeOH,
EtOAC).

e D002 (Corrosive): Applicable if the waste is an aqueous solution with pH > 12.5.

» Non-Regulated Hazardous Waste: If solid and not characteristically toxic (by TCLP), it is
often managed as non-RCRA regulated but must still be incinerated as chemical waste due
to the halogen content.

DOT Shipping Description (For Transport)

If shipping pure waste off-site (rare for individual researchers, usually handled by EHS
vendors):

e Proper Shipping Name: Corrosive solid, basic, organic, n.o.s. (contains 7-Bromo-6-
methoxychroman-4-amine)[3][7]
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¢ Hazard Class: 8

» Packing Group: Il (Assumed based on similar aryl amines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Disposal of 7-Bromo-6-
methoxychroman-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11856329/docs#operational-guide-disposal-of-7-
bromo-6-methoxychroman-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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